Cas no 2580100-88-3 ((6R)-5-(tert-butoxy)carbonyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid)

• Product Name: (6R)-5-(tert-butoxy)carbonyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid
• CAS No: 2580100-88-3
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 5656680
• PubChem ID: 1132954
• Update Time: 2025-05-19

(6R)-5-(tert-butoxy)carbonyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580100-88-3
• EN300-27728158
• (6R)-5-[(tert-butoxy)carbonyl]-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• (6R)-5-(tert-butoxy)carbonyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid

• Inchi： 1S/C12H17N3O4/c1-12(2,3)19-11(18)15-5-8-7(13-6-14-8)4-9(15)10(16)17/h6,9H,4-5H2,1-3H3,(H,13,14)(H,16,17)/t9-/m1/s1
• InChI Key： YGCXTGCCLCADLQ-SECBINFHSA-N
• SMILES： O(C(N1CC2=C(C[C@@H]1C(=O)O)N=CN2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.12190603g/mol
• Monoisotopic Mass: 267.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.5Ų

Additional information on (6R)-5-(tert-butoxy)carbonyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid

Introduction to (6R)-5-(tert-butoxy)carbonyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic Acid (CAS No. 2580100-88-3)

Compound with the CAS number 2580100-88-3 and the product name (6R)-5-(tert-butoxy)carbonyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development.

The structure of this compound features a complex imidazo[4,5-c]pyridine core, which is a scaffold that has been extensively studied for its biological activity. The imidazo[4,5-c]pyridine moiety is known for its role in various biological processes and has been explored in the development of drugs targeting inflammatory diseases, cancer, and infectious disorders. The specific configuration of the molecule, denoted by the (6R) stereochemistry, is particularly noteworthy as stereochemical purity can significantly influence the efficacy and safety of a drug candidate.

In recent years, there has been a growing interest in the synthesis and characterization of imidazo[4,5-c]pyridine derivatives due to their demonstrated ability to interact with multiple biological targets. The introduction of protective groups such as the tert-butoxy carbonyl (Boc) group at the 5-position of the imidazo[4,5-c]pyridine ring enhances the stability of the molecule during synthetic procedures and allows for further functionalization. This protective group is commonly employed in peptide synthesis and in the preparation of complex organic molecules where controlled reactivity is essential.

The carboxylic acid functionality at the 6-position of the imidazo[4,5-c]pyridine ring provides an additional site for chemical modification. This functionality can be utilized for further derivatization through various chemical reactions such as esterification, amidation, or coupling with other pharmacophores. Such modifications are crucial in optimizing the pharmacokinetic and pharmacodynamic properties of drug candidates.

Recent studies have highlighted the potential of imidazo[4,5-c]pyridine derivatives as inhibitors of certain enzymes and receptors involved in pathogenic processes. For instance, research has shown that compounds with similar structural motifs can exhibit inhibitory activity against Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. The (6R)-configuration of our compound may confer specific interactions with these targets, making it a promising candidate for further investigation.

The synthesis of (6R)-5-(tert-butoxy)carbonyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid involves multi-step organic synthesis protocols that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal catalysis and asymmetric hydrogenation have been employed to achieve high yields and enantiomeric purity. The use of such methodologies underscores the compound's complexity and its significance in modern medicinal chemistry.

In addition to its potential therapeutic applications, this compound serves as a valuable scaffold for structural biology studies. High-resolution crystal structures obtained from X-ray diffraction or single-crystal NMR can provide insights into its molecular interactions with biological targets. These structural insights are crucial for rational drug design and for understanding mechanisms of action at the molecular level.

The development of novel pharmaceuticals often relies on interdisciplinary approaches that integrate synthetic chemistry with computational modeling and biophysical techniques. Computational methods such as molecular docking can predict how our compound might interact with specific proteins or enzymes. These predictions can guide experimental efforts by identifying key binding residues and optimizing lead structures before they enter preclinical testing.

The role of computational chemistry in drug discovery has been increasingly recognized due to its ability to accelerate the identification of promising candidates. By leveraging computational tools alongside traditional experimental methods, researchers can more efficiently navigate the complex landscape of molecular interactions. This synergy between computation and experiment is essential for translating laboratory discoveries into viable therapeutic agents.

The future prospects for (6R)-5-(tert-butoxy)carbonyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid include its evaluation in cellular assays and animal models to assess its biological activity. Initial studies may focus on its interaction with target proteins followed by pharmacokinetic assessments to evaluate its absorption distribution metabolism excretion (ADME) properties. These studies will provide critical data for determining its suitability for further development into a clinical candidate.

The impact of this compound on future drug development will depend on its ability to demonstrate efficacy and safety in preclinical studies. If it proves successful in these evaluations, it could serve as a foundation for new therapeutic strategies targeting diseases associated with imidazo[4,5-c]pyridine-interacting proteins. The stereochemical purity and functional versatility make it an attractive starting point for generating a series of derivatives with enhanced properties.

In conclusion，（(6R)-5-(tert-butoxy)carbonyl-1H，4H，5H，6H，7H-imidazo[4，5-c]pyridine-6-carboxylic acid） represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas。 Its complex structure， stereochemical configuration， and functional versatility position it as a valuable tool for both academic research and industrial drug development。 As our understanding of biological pathways continues to expand， compounds like this will play an increasingly important role in addressing unmet medical needs。